Cyanamide

• CAS No.: 420-04-2
• Product Name: Cyanamide
• Molecular Formula: CH2N2; H2NCN; CH2N2
• Molecular Weight: 42.04 g/mol
• IUPAC Name: cyanamide
• Standard InChI: InChI=1S/CH2N2/c2-1-3/h2H2
• Standard InChIKey: XZMCDFZZKTWFGF-UHFFFAOYSA-N
• Impurities: Dicyandiamide ... /is/ the main impurity in cyanamide.; Cyanamide, especially in solution, always contains the dimer.
• SMILES: C(#N)N
• Canonical SMILES: C(#N)N
• Boiling Point: 500 °F at 760 mm Hg (Decomposes) (NIOSH, 2016); 83 °C at 5.00E-01 mm Hg; 140 °C at 19 mm Hg; at 0.067kPa: 83 °C; 500°F (decomposes); 500°F (Decomposes)
• Colorform: Orthorhombic, elongated, six-sided tablets from dimethyl phthalate; Crystallizes from a variety of solvents as somewhat unstable, colorless, orthorhombic, deliquescent crystals.; Deliquescent crystals; Cyanamide forms colorless, orthorhombic crystals or long transparent needles (from water), large platelike crystals when allowed to crystallize spontaneously from water, and crystals from dimethyl phthalate solution.
• Density: 1.28 (NIOSH, 2016); 1.282 g/cu cm at 20 °C; Relative density (water = 1): 1.28; 1.28
• Flash Point: 286 °F (NIOSH, 2016); 286 °F; 141 °C (closed cup); 141 °C; 286°F
• Melting Point: 113 °F (NIOSH, 2016); 44 °C; 44.0 °C; 45-46 °C; 113°F
• Physical Description: Cyanamide appears as colorless deliquescent crystals. Mp: 45°C; bp: 260°C. Density: 1.282 g cm-3. Quite soluble in water (77 g / 100 g solution at 15°C). Soluble in butanol, methyl ethyl ketone, ethyl acetate, alcohols, phenols, amines, ethers. Note: The term "cyanamide" is also used to refer to the important compound calcium cyanamide, which is a different chemical.; Liquid; COLOURLESS HYGROSCOPIC DELIQUESCENT CRYSTALS.; Crystalline solid.
• Description: Cyanamide appears as colorless deliquescent crystals. Mp: 45°C; bp: 260°C. Density: 1.282 g cm-3. Quite soluble in water (77 g / 100 g solution at 15°C). Soluble in butanol, methyl ethyl ketone, ethyl acetate, alcohols, phenols, amines, ethers. Note: The term "cyanamide" is also used to refer to the important compound calcium cyanamide, which is a different chemical.; Cyanamide is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by an amino group. It has a role as an EC 1.2.1.3 [aldehyde dehydrogenase (NAD(+))] inhibitor. It is a nitrile and a one-carbon compound. It is a conjugate acid of a cyanamide(2-).; A cyanide compound which has been used as a fertilizer, defoliant and in many manufacturing processes. It often occurs as the calcium salt, sometimes also referred to as cyanamide. The citrated calcium salt is used in the treatment of alcoholism.
• Related CAS: 156-62-7 (calcium salt (1:1))
• Shelf Life: The storage life is at least 3 months at temperatures below 20 °C. The product is packed in steel drums with polyethylene inliners. The packaging size is limited to 50 kg.; Hydrolyzed to urea.
• Solubility: 78 % at 59° F (NIOSH, 2016); 500000 mg/L (at 25 °C); 11.89 M; In butanol 28.8; ethyl acetate 42.4, methyl ethyl ketone 50.5 (all g/100 g at 20 °C); sol in phenols, amines, ethers, ketones; very sparingly soluble in benzene, halogenated hydrocarbons; practically insoluble in cyclohexane.; Slightly soluble in carbon disulfide; Cyanamide is completely soluble in water at 43 °C and has a minimum solubility at -15 °C; highly soluble in polar organic solvents, such as alcohols, ethers, esters, nitriles and amides, but less soluble in nonpolar solvents like saturated, halogenated, or aromatic hydrocarbons. Ketones are not recommended as solvents for cyanamide, because they tend to react under certain circumstances.; In chloroform 2.4 g/kg, 20 °C; In water (g/100 g solution): 77.5 at 15 °C, 100 at 43 °C; In water, 8X10+5 mg/L at 25 °C; In water, 4.59 kg cyanamide/L water at 20 °C (or 780,000 mg/L solution); Solubility in water, g/100ml at 25 °C: 85; (59°F): 78%
• Synonyms: Abstem; Calcium Carbimide; Calcium Cyanamide; Calcium Cyanamide, Citrated; Calcium Salt Cyanamide; Carbimide; Carbimide, Calcium; Citrated Calcium Cyanamide; Colme; Cyanamide; Cyanamide, Calcium; Cyanamide, Calcium (1:1) Salt; Cyanamide, Calcium (2:1) Salt; Cyanamide, Calcium Salt; Cyanamide, Citrated Calcium; Temposil
• Vapor Density: 1.45 (Air = 1)
• Vapor Pressure: 0.00 mmHg; 3.75X10-3 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C: 0.5
• PubChem Compound: 9864
• Last Modified: Nov 11 2021